Cas no 1806771-35-6 (Ethyl 6-(difluoromethyl)-2-methoxypyridine-3-acetate)

• Product Name: Ethyl 6-(difluoromethyl)-2-methoxypyridine-3-acetate
• CAS No: 1806771-35-6
• MF: C₁₁H₁₃F₂NO₃
• MW: 245.222630262375
• CID: 4847904
• Update Time: 2025-05-21

Ethyl 6-(difluoromethyl)-2-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(difluoromethyl)-2-methoxypyridine-3-acetate

• Inchi： 1S/C11H13F2NO3/c1-3-17-9(15)6-7-4-5-8(10(12)13)14-11(7)16-2/h4-5,10H,3,6H2,1-2H3
• InChI Key： AATZGAYZSUYMQG-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=N1)OC)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 251
• XLogP3: 2
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 6-(difluoromethyl)-2-methoxypyridine-3-acetate

Ethyl 6-(difluoromethyl)-2-methoxypyridine-3-acetate: A Comprehensive Overview

Ethyl 6-(difluoromethyl)-2-methoxypyridine-3-acetate, with the CAS number 1806771-35-6, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied for their role in medicinal chemistry, agrochemicals, and materials science. The structure of Ethyl 6-(difluoromethyl)-2-methoxypyridine-3-acetate is characterized by a pyridine ring substituted with a difluoromethyl group at position 6, a methoxy group at position 2, and an ethyl acetate group at position 3. These substituents confer the molecule with distinct electronic and steric properties, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the potential of Ethyl 6-(difluoromethyl)-2-methoxypyridine-3-acetate as a precursor for the synthesis of bioactive compounds. For instance, researchers have explored its use in the development of novel insecticides and herbicides, leveraging its ability to inhibit key enzymes in pest species. The difluoromethyl group, in particular, has been shown to enhance the compound's stability and bioavailability, making it a promising candidate for agricultural applications. Furthermore, the methoxy group at position 2 contributes to the molecule's solubility in organic solvents, facilitating its use in various chemical reactions.

The synthesis of Ethyl 6-(difluoromethyl)-2-methoxypyridine-3-acetate involves a multi-step process that typically begins with the preparation of the pyridine ring. This is followed by selective substitution reactions to introduce the desired substituents. The use of advanced catalytic systems and green chemistry principles has enabled researchers to optimize the synthesis process, reducing waste and improving yield. For example, recent advancements in palladium-catalyzed cross-coupling reactions have been employed to construct the difluoromethyl group efficiently.

In terms of biological activity, Ethyl 6-(difluoromethyl)-2-methoxypyridine-3-acetate has demonstrated potent inhibitory effects on several enzymes associated with metabolic pathways. This has led to its investigation as a potential lead compound for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Preclinical studies have shown that the compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, suggesting its potential as an anticancer agent.

Moreover, the unique electronic properties of Ethyl 6-(difluoromethyl)-2-methoxypyridine-3-acetate make it an attractive candidate for applications in materials science. Researchers have explored its use as a building block for constructing functional materials such as coordination polymers and metal-organic frameworks (MOFs). The ability of the compound to coordinate with metal ions has been exploited to design materials with tailored porosity and catalytic activity.

In conclusion, Ethyl 6-(difluoromethyl)-2-methoxypyridine-3-acetate is a versatile compound with a wide range of potential applications in medicinal chemistry, agrochemicals, and materials science. Its unique structure and chemical properties make it an invaluable tool for researchers seeking to develop innovative solutions across various industries. As ongoing research continues to uncover new insights into its biological and chemical behavior, this compound is poised to play an increasingly important role in both academic and industrial settings.